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Compound of Interest

Compound Name: STL127705

Cat. No.: B15603746 Get Quote

For Immediate Implementation by Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the proper disposal of

STL127705, a potent Ku 70/80 heterodimer protein inhibitor. Given its antiproliferative and

anticancer properties, STL127705 should be handled as a potentially hazardous cytotoxic

compound.[1][2] Adherence to the following protocols is crucial for ensuring personnel safety

and environmental protection.

Disclaimer: A specific Safety Data Sheet (SDS) with official disposal instructions for STL127705
is not publicly available. The following procedures are based on best practices for the disposal

of cytotoxic and kinase inhibitor compounds in a research setting.[3][4][5] Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines and

regulatory requirements.

Key Chemical and Safety Data for STL127705
For easy reference, the following table summarizes essential information for STL127705.
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Property Value Source

CAS Number 1326852-06-5 [6][7]

Molecular Formula C22H20FN5O4 [7]

Molecular Weight 437.42 g/mol

Appearance Solid powder [7]

Solubility
Insoluble in water; < 1 mg/mL

in DMSO
[2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[2]

Biological Activity

Potent Ku 70/80 heterodimer

protein inhibitor with an IC50 of

3.5 μM; exhibits

antiproliferative and anticancer

activity by inducing apoptosis.

[2][8]

Step-by-Step Disposal Protocol for STL127705
The following protocol details the necessary steps for the safe disposal of STL127705 and any

contaminated materials.

1. Personal Protective Equipment (PPE): Before handling any waste, ensure appropriate PPE

is worn, including a lab coat, safety goggles, and chemical-resistant gloves.[9]

2. Waste Segregation: All materials that have come into contact with STL127705 must be

treated as hazardous waste and segregated at the point of generation.[10][11] This includes:

Unused or expired STL127705 powder.

Solutions containing STL127705.

Contaminated consumables (e.g., pipette tips, tubes, vials, flasks).

Contaminated PPE (e.g., gloves, disposable lab coats).
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Solvents and reagents used for rinsing contaminated glassware.

3. Waste Containerization:

Solid Waste: Collect all contaminated solid materials in a designated, leak-proof, and

puncture-resistant hazardous waste container. The container should be clearly labeled for

cytotoxic waste.[11]

Liquid Waste: Collect all solutions containing STL127705 in a separate, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other solvent waste

streams unless permitted by your institution's EHS guidelines.[10]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container for cytotoxic waste.[11]

4. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and "Cytotoxic." The full chemical name, "STL127705," should also be clearly visible.[10]

5. Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from general lab traffic and

ideally have secondary containment.[10]

6. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed chemical waste disposal contractor. Under no

circumstances should STL127705 or its contaminated materials be disposed of in regular trash

or down the drain.[4]

Workflow for Proper Disposal of STL127705
The following diagram illustrates the decision-making process and workflow for the proper

disposal of waste generated from work with STL127705.
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Workflow for the Disposal of STL127705 Waste
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Caption: Workflow for the proper segregation and disposal of STL127705 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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